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Compound of Interest

2,4,6,6-Tetramethyl-3(6H)-
Compound Name:
pyridinone

Cat. No.: B032791

In-Depth Technical Guide: 2,4,6,6-Tetramethyl-
3(6H)-pyridinone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
isolation of 2,4,6,6-Tetramethyl-3(6H)-pyridinone, a volatile natural product. The information
is presented to support research and development activities in the fields of natural product
chemistry, pharmacology, and drug discovery.

Core Compound Data

The fundamental chemical properties of 2,4,6,6-Tetramethyl-3(6H)-pyridinone are
summarized below. This data is essential for experimental design, analytical characterization,
and computational modeling.
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Property Value Source
Molecular Weight 151.21 g/mol [1112]
Molecular Formula CoH13NO [11[2][3]
CAS Number 203524-64-5 [3]
Class Pyridinone N/A

Tropical Marine Sponge
Natural Source ) [1]
Agelas oroides

Natural Source and Isolation

2,4,6,6-Tetramethyl-3(6H)-pyridinone was first identified as a natural product isolated from
the tropical marine sponge Agelas oroides. The structure of this novel compound was
elucidated through a combination of one- and two-dimensional Nuclear Magnetic Resonance
(NMR) spectroscopy, Ultraviolet (UV) spectroscopy, Infrared (IR) spectroscopy, and mass
spectrometry.[1]

Experimental Protocol: Isolation from Agelas oroides

The following is a generalized workflow for the isolation of 2,4,6,6-Tetramethyl-3(6H)-
pyridinone from its natural source, based on standard practices in marine natural product
chemistry.
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Caption: Workflow for the isolation and identification of 2,4,6,6-Tetramethyl-3(6H)-pyridinone.
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Logical Relationship of Analytical Techniques

The structural determination of 2,4,6,6-Tetramethyl-3(6H)-pyridinone relies on the synergistic
application of various analytical techniques. Each method provides unique and complementary
information, which, when combined, leads to an unambiguous structural assignment.
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Caption: Interrelation of analytical methods for structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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